Cas no 2034392-00-0 (N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)thiophene-2-carboxamide)

• Product Name: N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)thiophene-2-carboxamide
• CAS No: 2034392-00-0
• MF: C₁₆H₁₆N₄OS₂
• MW: 344.454440116882
• CID: 6612113
• PubChem ID: 119099383
• Update Time: 2025-10-25

N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)thiophene-2-carboxamide
• AKOS026687420
• 2034392-00-0
• N-(1-{[1,3]thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)thiophene-2-carboxamide
• N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)thiophene-2-carboxamide
• F6240-6952
• N-[1-([1,3]thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl]thiophene-2-carboxamide

• Inchi： 1S/C16H16N4OS2/c21-14(13-4-2-10-22-13)18-11-5-8-20(9-6-11)16-19-12-3-1-7-17-15(12)23-16/h1-4,7,10-11H,5-6,8-9H2,(H,18,21)
• InChI Key： CQVMIXOXHGEBAV-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1N1CCC(CC1)NC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 344.07655349g/mol
• Monoisotopic Mass: 344.07655349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Additional information on N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)thiophene-2-carboxamide

N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)thiophene-2-carboxamide: A Comprehensive Overview

The compound N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)thiophene-2-carboxamide, with CAS No. 2034392-00-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a 1,3-thiazolo[5,4-b]pyridine moiety fused with a piperidine ring and a thiophene carboxamide group. The integration of these structural elements contributes to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those featuring nitrogen and sulfur atoms. The 1,3-thiazolo[5,4-b]pyridine core in this compound is a derivative of pyridine, a well-known aromatic heterocycle with extensive applications in pharmaceuticals. This specific thiazolo-pyridine derivative has been shown to exhibit potent antimicrobial and anti-inflammatory activities, making it a promising candidate for the development of novel therapeutic agents.

The piperidine ring in the molecule plays a crucial role in enhancing the compound's bioavailability and stability. Piperidine derivatives are widely used in medicinal chemistry due to their ability to form stable amide bonds and their compatibility with various functional groups. In this case, the piperidine ring is substituted with a thiophene carboxamide group, which further enhances the molecule's versatility. Thiophene derivatives are known for their ability to modulate biological processes such as enzyme activity and receptor binding, making them valuable components in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of this compound with various biological targets. Molecular docking studies have revealed that the N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)thiophene-2-carboxamide exhibits strong affinity for several protein targets, including kinases and proteases. These findings suggest that the compound could serve as a lead molecule for the development of targeted therapies against conditions such as cancer and inflammatory diseases.

In addition to its pharmacological properties, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of the thiazolo-pyridine ring system requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient synthetic routes using techniques such as cyclization reactions and coupling chemistry. These methods not only facilitate the large-scale production of the compound but also pave the way for further structural modifications to optimize its pharmacokinetic properties.

The integration of multiple functional groups in this molecule also raises interesting questions about its metabolic pathways and toxicity profile. Preclinical studies have demonstrated that the compound exhibits low toxicity in animal models, suggesting that it may have a favorable safety profile for human use. However, further research is needed to fully characterize its pharmacokinetics and metabolism.

In conclusion, N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)thiophene-2-carboxamide represents a compelling example of how structural complexity can be leveraged to create molecules with diverse biological activities. Its unique combination of heterocyclic rings and functional groups positions it as a valuable tool in drug discovery efforts targeting a wide range of therapeutic areas. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing medical science.